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Compound of Interest

Compound Name: (S)-Coriolic acid

Cat. No.: B163635 Get Quote

(S)-Coriolic acid, also known as (9Z,11E,13S)-13-hydroxy-9,11-octadecadienoic acid or

13(S)-HODE, is a naturally occurring oxylipin derived from the enzymatic oxidation of linoleic

acid. As a member of the diverse family of lipid signaling molecules, (S)-Coriolic acid plays a

significant role in orchestrating plant defense responses against a range of biotic and abiotic

stresses. This technical guide provides an in-depth overview of the biosynthesis, signaling

pathways, and antimicrobial functions of (S)-Coriolic acid in plants, tailored for researchers,

scientists, and professionals in drug development.

Biosynthesis of (S)-Coriolic Acid
(S)-Coriolic acid is synthesized in plants through the 13-lipoxygenase (13-LOX) pathway, a

key branch of the oxylipin biosynthetic cascade. This process is initiated in response to various

stimuli, including pathogen attack and wounding.

The biosynthesis commences with the release of linoleic acid from membrane lipids by

phospholipases. Subsequently, the enzyme 13-lipoxygenase (13-LOX) catalyzes the

stereospecific dioxygenation of linoleic acid, inserting molecular oxygen at the C-13 position to

produce (13S)-hydroperoxy-9Z,11E-octadecadienoic acid (13S-HPODE). This unstable

hydroperoxide is then rapidly reduced by peroxidases and reductases to the more stable (S)-
Coriolic acid.
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Biosynthesis of (S)-Coriolic acid from membrane lipids.

Role in Plant Defense and Signaling
(S)-Coriolic acid and related oxylipins are integral components of the plant's innate immune

system. They can function directly as antimicrobial agents or act as signaling molecules to

activate downstream defense responses.

Direct Antimicrobial Activity
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Research has demonstrated the direct antimicrobial properties of linoleic acid-derived oxylipins,

including (S)-Coriolic acid, against plant pathogens. Studies on rice have shown that 18:2-

derived hydroperoxides and hydroxides, such as (S)-Coriolic acid, exhibit significant

antifungal activity against the rice blast fungus, Magnaporthe grisea.

Signaling and Induction of Defense Genes
While a specific receptor for (S)-Coriolic acid in plants has yet to be definitively identified, it is

understood to be a key signaling molecule within the broader oxylipin pathway. This pathway is

known to crosstalk with other major plant defense hormone signaling cascades, including those

of jasmonic acid (JA) and salicylic acid (SA). It is proposed that upon pathogen recognition, the

localized increase in (S)-Coriolic acid concentration contributes to the activation of

downstream defense mechanisms. This can include the induction of pathogenesis-related (PR)

genes, reinforcement of the cell wall, and production of phytoalexins. The signaling cascade

may involve changes in intracellular calcium levels and the activation of mitogen-activated

protein kinase (MAPK) cascades, which are common elements in plant immune signaling.
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Proposed signaling role of (S)-Coriolic acid in plant defense.
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Quantitative Data on Biological Activity
The following table summarizes the quantitative data available on the antimicrobial activity of

(S)-Coriolic acid and related compounds against plant pathogens.

Compound(
s)

Target
Organism

Assay Type
Concentrati
on

Effect Reference

18:2-derived

HPODEs and

HODEs

Magnaporthe

grisea (rice

blast fungus)

In vitro

growth

inhibition

100 µM

~80%

inhibition of

fungal growth

[1]

Transgenic

Rice (F78Ri)

with

increased

18:2

Magnaporthe

grisea

In vivo

infection
-

Enhanced

disease

resistance;

Increased

levels of

HPODEs and

HODEs

[1]

Experimental Protocols
Extraction and Quantification of (S)-Coriolic Acid from
Plant Tissues
This protocol outlines a general method for the extraction and quantification of (S)-Coriolic
acid and other oxylipins from plant material, adapted from established methodologies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b163635?utm_src=pdf-body
https://www.mdpi.com/1422-0067/23/10/5348
https://www.mdpi.com/1422-0067/23/10/5348
https://www.benchchem.com/product/b163635?utm_src=pdf-body
https://www.benchchem.com/product/b163635?utm_src=pdf-body
https://www.benchchem.com/product/b163635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Tissue Sampling
(Flash-freeze in liquid N2)

Homogenization in
Extraction Solvent

(e.g., 80% Methanol)

Centrifugation

Collect Supernatant

Solid-Phase Extraction (SPE)
(e.g., C18 cartridge)

Elution and Concentration

LC-MS/MS or GC-MS Analysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b163635?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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